Cas no 2171189-45-8 ((1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate)

• Product Name: (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate
• CAS No: 2171189-45-8
• MF: C₉H₇Cl₂FO₂
• MW: 237.055084466934
• CID: 5837659
• PubChem ID: 165601850
• Update Time: 2025-05-25

(1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate
• EN300-1612711
• 2171189-45-8

• Inchi： 1S/C9H7Cl2FO2/c1-5(14-9(11)13)7-3-2-6(12)4-8(7)10/h2-5H,1H3/t5-/m0/s1
• InChI Key： NPJNDOBRIHWFRQ-YFKPBYRVSA-N
• SMILES： ClC1C=C(C=CC=1[C@H](C)OC(=O)Cl)F

Computed Properties

• Exact Mass: 235.9807130g/mol
• Monoisotopic Mass: 235.9807130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate

Chemical Profile of (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate (CAS No. 2171189-45-8)

(1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2171189-45-8, belongs to the class of chloroformates, which are widely recognized for their utility in synthetic chemistry and as intermediates in the development of various bioactive molecules.

The molecular structure of (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate features a chiral center at the ethyl group, making it a valuable precursor in the synthesis of enantiomerically pure compounds. This feature is particularly crucial in pharmaceutical applications where the stereochemistry of a molecule can significantly influence its biological activity and efficacy. The presence of both chlorine and fluorine substituents on the aromatic ring enhances the compound's reactivity and makes it a versatile building block for further functionalization.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been shown to increase their binding affinity to biological targets, thereby improving therapeutic outcomes. (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate serves as an excellent starting material for such fluorinated derivatives, offering researchers a convenient pathway to explore new chemical space.

One of the most compelling applications of (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate is in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders. Proteases play a pivotal role in numerous biological processes, and inhibiting their activity can lead to significant therapeutic benefits. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for generating novel protease inhibitors with improved selectivity and potency.

Recent studies have demonstrated the utility of (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate in the development of kinase inhibitors, another important class of drugs used in oncology and immunology. Kinases are enzymes that regulate cell growth and division, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinases, researchers can develop treatments that disrupt abnormal cell signaling pathways. The chiral nature of (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate allows for the synthesis of enantiomerically pure kinase inhibitors, which can exhibit higher selectivity and fewer side effects compared to racemic mixtures.

The synthetic versatility of (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate extends beyond its role as a precursor for protease and kinase inhibitors. It has also been employed in the development of other therapeutic agents, including antiviral and anti-inflammatory drugs. The ability to introduce diverse functional groups into the molecule through subsequent chemical transformations allows researchers to tailor its properties for specific biological targets.

The growing body of research highlighting the potential of fluorinated compounds has further underscored the importance of (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate. Advanced computational methods, such as molecular modeling and quantum mechanics simulations, have been increasingly used to predict the behavior of these compounds in biological systems. These tools have enabled researchers to design more effective drug candidates with greater precision, reducing the time and cost associated with traditional trial-and-error approaches.

In conclusion, (1S)-1-(2-chloro-4-fluorophenyl)ethyl chloroformate (CAS No. 2171189-45-8) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an even greater role in shaping the future of drug discovery and development.